Cas no 38094-70-1 (4(or 5)-Cyano-1-methylcyclohexene)
4(or 5)-Cyano-1-methylcyclohexene Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyclohexene-1-carbonitrile,3(or 4)-methyl- (9CI)
- 3(OR 4)-METHYL-3-CYCLOHEXENECARBONITRILE
- 4(OR 5)-CYANO-1-METHYLCYCLOHEXENE ---LIQUID, MIXTURE OF TWO ISOMERS---
- Cyano-1-methylcyclohexene
- 4(or 5)-Cyano-1-methylcyclohexene
- 3-methylcyclohex-3-ene-1-carbonitrile;4-methylcyclohex-3-ene-1-carbonitrile
- FT-0616842
- AKOS025116687
- 38094-70-1
- MFCD08461030
-
- Inchi: 1S/2C8H11N/c1-7-2-4-8(6-9)5-3-7;1-7-3-2-4-8(5-7)6-9/h2,8H,3-5H2,1H3;3,8H,2,4-5H2,1H3
- InChI Key: BWLUZIFFVORTFT-UHFFFAOYSA-N
- SMILES: N#CC1CC(C)=CCC1.N#CC1CC=C(C)CC1
Computed Properties
- Exact Mass: 242.17800
- Monoisotopic Mass: 242.178
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 0
- Complexity: 341
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 47.6A^2
Experimental Properties
- Boiling Point: 415.3°C at 760 mmHg
- Flash Point: 191.3°C
- PSA: 47.58000
- LogP: 4.51276
4(or 5)-Cyano-1-methylcyclohexene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C999313-50mg |
4(or 5)-Cyano-1-methylcyclohexene |
38094-70-1 | 50mg |
$ 50.00 | 2022-06-02 | ||
| TRC | C999313-100mg |
4(or 5)-Cyano-1-methylcyclohexene |
38094-70-1 | 100mg |
$ 65.00 | 2022-06-02 | ||
| TRC | C999313-500mg |
4(or 5)-Cyano-1-methylcyclohexene |
38094-70-1 | 500mg |
$ 80.00 | 2022-06-02 | ||
| 1PlusChem | 1P00C011-5g |
3(OR 4)-METHYL-3-CYCLOHEXENECARBONITRILE |
38094-70-1 | 5g |
$114.00 | 2024-05-03 | ||
| A2B Chem LLC | AF59109-5g |
3(OR 4)-METHYL-3-CYCLOHEXENECARBONITRILE |
38094-70-1 | 5g |
$107.00 | 2024-04-20 |
4(or 5)-Cyano-1-methylcyclohexene Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on 4(or 5)-Cyano-1-methylcyclohexene
Chemical Profile of 4(or 5)-Cyano-1-methylcyclohexene (CAS No. 38094-70-1)
4(or 5)-Cyano-1-methylcyclohexene, identified by its Chemical Abstracts Service (CAS) number 38094-70-1, is a significant organic compound that has garnered attention in the field of synthetic chemistry and pharmaceutical research. This molecule, featuring a cyclohexene backbone with a cyano group and a methyl substituent, exhibits unique structural and functional properties that make it a valuable intermediate in the synthesis of various bioactive molecules.
The structure of 4(or 5)-Cyano-1-methylcyclohexene consists of a six-membered cycloalkene ring, which is a common motif in many natural products and pharmaceuticals. The presence of a cyano group at the fourth or fifth position (indicated by the "(or)" in the name) introduces a polar, electron-withdrawing moiety, which can influence the reactivity and electronic properties of the molecule. Additionally, the methyl group at the first position adds steric bulk and can affect the conformational preferences of the cyclohexene ring.
This compound has found utility in the synthesis of heterocyclic compounds, which are prevalent in medicinal chemistry due to their diverse biological activities. The cyano group can be further functionalized through various chemical transformations, such as hydrolysis to form carboxylic acids or reduction to form amine derivatives. These transformations open up numerous possibilities for designing novel molecules with therapeutic potential.
Recent advancements in catalytic methods have enabled more efficient and selective transformations of 4(or 5)-Cyano-1-methylcyclohexene, making it an attractive building block for drug discovery programs. For instance, transition metal-catalyzed cross-coupling reactions have been employed to introduce new functional groups at specific positions on the cyclohexene ring, allowing for the rapid construction of complex molecular architectures.
The pharmaceutical industry has been particularly interested in derivatives of 4(or 5)-Cyano-1-methylcyclohexene due to their potential as intermediates in the synthesis of small molecule drugs. Studies have shown that modifications to this core structure can lead to compounds with improved pharmacokinetic properties, such as enhanced solubility or bioavailability. Furthermore, computational modeling techniques have been used to predict the binding modes of these derivatives to biological targets, aiding in the rational design of more effective therapeutic agents.
In addition to its applications in drug development, 4(or 5)-Cyano-1-methylcyclohexene has been explored in materials science research. Its ability to undergo polymerization reactions makes it a candidate for developing novel polymeric materials with tailored properties. These materials could find applications in areas such as coatings, adhesives, and specialty plastics.
The synthesis of 4(or 5)-Cyano-1-methylcyclohexene typically involves multi-step organic reactions starting from readily available precursors. One common synthetic route involves the reaction of cyclohexanone with cyanide sources followed by methylation at an appropriate position on the ring. Advances in green chemistry principles have also led to the development of more environmentally friendly synthetic methods, reducing waste and improving atom economy.
The chemical reactivity of 4(or 5)-Cyano-1-methylcyclohexene makes it a versatile intermediate for various synthetic transformations. For example, it can undergo electrochemical reductions to form tetrahydroisoquinoline derivatives, which are important scaffolds in medicinal chemistry. Additionally, it can be used in Michael addition reactions to extend the carbon chain and introduce new functional groups.
Recent research has also highlighted the importance of stereochemistry in the reactivity and biological activity of compounds derived from 4(or 5)-Cyano-1-methylcyclohexene. Studies have demonstrated that controlling the stereochemistry at key positions on the cyclohexene ring can significantly impact the pharmacological properties of resulting molecules. This underscores the need for precise synthetic methodologies to achieve desired stereoisomers.
The industrial production of 4(or 5)-Cyano-1-methylcyclohexene is typically carried out under controlled conditions to ensure high yields and purity. Process optimization strategies have been employed to minimize side reactions and improve overall efficiency. These efforts are crucial for meeting the demand for this compound in both academic research and industrial applications.
In conclusion,4(or 5)-Cyano-1-methylcyclohexene (CAS No. 38094-70-1) is a multifaceted organic compound with significant potential in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it a valuable intermediate for constructing complex molecules with diverse biological activities. Continued advancements in synthetic methodologies and computational techniques will further enhance its utility in drug discovery and materials science applications.
38094-70-1 (4(or 5)-Cyano-1-methylcyclohexene) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)